Cas no 549482-54-4 (Pentanoic acid, (4-ethylcyclohexylidene)hydrazide (9CI))
549482-54-4 structure
Product Name:Pentanoic acid, (4-ethylcyclohexylidene)hydrazide (9CI)
CAS No:549482-54-4
MF:C13H24N2O
MW:224.342463493347
CID:943100
PubChem ID:4453641
Update Time:2025-04-19
Pentanoic acid, (4-ethylcyclohexylidene)hydrazide (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, (4-ethylcyclohexylidene)hydrazide (9CI)
- Pentanoic acid,(4-ethylcyclohexylidene)hydrazide(9ci)
- 549482-54-4
- AKOS003849071
-
- Inchi: 1S/C13H24N2O/c1-3-5-6-13(16)15-14-12-9-7-11(4-2)8-10-12/h11H,3-10H2,1-2H3,(H,15,16)/b14-12-
- InChI Key: FDTIZFITTOHAJT-OWBHPGMISA-N
- SMILES: O=C(CCCC)N/N=C1\CCC(CC)CC\1
Computed Properties
- Exact Mass: 224.188863393g/mol
- Monoisotopic Mass: 224.188863393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 41.5Ų
Pentanoic acid, (4-ethylcyclohexylidene)hydrazide (9CI) Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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